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A Comparative Analysis of Diammonium
Phosphate and Other Fire Retardant Agents
This guide provides a comprehensive comparison of the fire retardancy performance of

diammonium phosphate (DAP) with other commonly used agents, including ammonium sulfate

(AS), huntite/hydromagnesite minerals, ammonium polyphosphate (APP), and expandable

graphite (EG). The information is intended for researchers, scientists, and drug development

professionals, presenting objective data from various experimental studies to facilitate informed

decisions in material science and safety.

Quantitative Performance Data
The fire retardancy efficacy of these agents has been evaluated across various materials,

including polymers and cellulosic substrates like wood and textiles. Key performance indicators

such as the Limiting Oxygen Index (LOI), UL-94 vertical burn ratings, cone calorimetry data,

and thermogravimetric analysis (TGA) results are summarized below.

Limiting Oxygen Index (LOI) and UL-94 Ratings
The LOI indicates the minimum oxygen concentration required to sustain combustion, with

higher values signifying better fire resistance.[1][2][3] The UL-94 is a standard test for the

flammability of plastic materials.
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Fire
Retardant
Agent

Polymer/Ma
terial

Concentrati
on (wt%)

LOI (%)
UL-94
Rating

Source

Diammonium

Phosphate

(DAP)

Epoxy Resin

(DAP@SiO2)
12 33.2 V-0 [4]

Ammonium

Polyphosphat

e (APP)

Epoxy Resin 15 34.4 V-1 [5]

Modified APP

(DDP)
Epoxy Resin 15 37.1 V-0 [5][6]

Ammonium

Sulfate (AS)

Pistacia

lentiscus L.
Not Specified Effective Not Specified

Huntite/Hydro

magnesite

Pistacia

lentiscus L.
Not Specified

Less

Effective than

DAP/AS

Not Specified

Cone Calorimetry Data
Cone calorimetry measures key fire behavior parameters such as the peak Heat Release Rate

(pHRR) and Total Heat Release (THR). Lower values indicate better fire retardancy.
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Fire
Retardant
Agent

Polymer/Ma
terial

Concentrati
on (wt%)

pHRR
(kW/m²)

THR
(MJ/m²)

Source

Diammonium

Phosphate

(DAP)

Wood-based

decking
10 - ~1.4 [7]

Ammonium

Polyphosphat

e (APP)

Wood

Flour/PP

Composite

15
Lower than

neat polymer

Lower than

neat polymer
[8]

Expandable

Graphite

(EG)

Wood

Flour/PP

Composite

15
Lower than

neat polymer

Lower than

neat polymer
[8]

EG + APP

(Synergistic)

Wood

Flour/PP

Composite

10 (EG) + 5

(APP)

Lowest

among tested

Lowest

among tested
[8]

Modified APP

(DDP)
Epoxy Resin 15

Reduced by

32.3% vs

neat EP

Reduced by

32.3% vs

neat EP

[5][6]

Thermogravimetric Analysis (TGA) Data
TGA evaluates the thermal stability of materials by measuring weight loss as a function of

temperature. A higher char yield at elevated temperatures is indicative of better fire retardant

performance.

| Fire Retardant Agent | Polymer/Material | Temperature (°C) | Char Yield (%) | Source | | :--- | :-

-- | :--- | :--- | :--- | :--- | | Diammonium Phosphate (DAP) | Flax Fibers | Not Specified | Increased

|[9] | | Ammonium Polyphosphate (APP) | - | 800 | 28.1 |[5] | | Modified APP (DDP) | - | 800 |

44.6 |[5] | | Untreated Cotton | Cotton Fibers | Not Specified | Lower |[10] | | DAP-treated Cotton

| Cotton Fibers | Not Specified | Higher |[10] |

Experimental Protocols
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Detailed methodologies for the key experiments cited are provided to ensure reproducibility

and a clear understanding of the presented data.

Limiting Oxygen Index (LOI) Test
Standard: ASTM D2863 / ISO 4589-2.

Apparatus: A heat-resistant glass tube, a specimen holder, gas supply (oxygen and

nitrogen), and an ignition source.

Procedure:

A vertically oriented specimen is placed inside the glass column.

A mixture of oxygen and nitrogen is introduced at the bottom of the column.

The top of the specimen is ignited.

The oxygen concentration in the gas mixture is systematically varied until the minimum

concentration that just supports flaming combustion is determined.[2]

UL-94 Vertical Burn Test
Standard: UL-94.

Apparatus: A test chamber, a specimen holder, a Bunsen burner, and a cotton patch.

Procedure:

A rectangular test specimen is held vertically.

A flame is applied to the bottom of the specimen for 10 seconds and then removed. The

duration of flaming is recorded.

The flame is reapplied for another 10 seconds and removed. The duration of flaming and

glowing is recorded.

Observations are made regarding the dripping of flaming particles that might ignite the

cotton patch below.
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Materials are classified as V-0, V-1, or V-2 based on the flaming time, glowing time, and

dripping behavior.

Cone Calorimeter Test
Standard: ASTM E1354 / ISO 5660-1.

Apparatus: A conical radiant heater, a specimen holder, an exhaust system with gas

analysis, and a load cell.[11]

Procedure:

A 100mm x 100mm specimen is placed horizontally under the conical heater.[11][12]

The specimen is exposed to a constant heat flux (e.g., 35 or 50 kW/m²).[11][12]

An electric spark ignites the gases emitted from the decomposing material.

The rate of heat release is determined by measuring the oxygen consumption in the

exhaust stream.[11]

Other parameters like mass loss, time to ignition, and smoke production are also

recorded.[12]

Thermogravimetric Analysis (TGA)
Apparatus: A high-precision balance with a furnace.

Procedure:

A small sample of the material is placed in a crucible.

The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

The weight of the sample is continuously monitored as the temperature increases.

The resulting data is plotted as weight loss versus temperature, from which thermal

stability and char yield are determined.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://research.fs.usda.gov/?r=0
https://research.fs.usda.gov/?r=0
https://www.fpl.fs.usda.gov/documnts/pdf2013/fpl_2013_white002.pdf
https://research.fs.usda.gov/?r=0
https://www.fpl.fs.usda.gov/documnts/pdf2013/fpl_2013_white002.pdf
https://research.fs.usda.gov/?r=0
https://www.fpl.fs.usda.gov/documnts/pdf2013/fpl_2013_white002.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2934670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanisms of Fire Retardancy
The fire retardant mechanisms of DAP and the compared agents involve different chemical and

physical actions in both the gas and condensed phases.

Diammonium Phosphate (DAP)
DAP functions in both the condensed and gas phases. Upon heating, it decomposes to release

ammonia (NH₃) and phosphoric acid (H₃PO₄). The ammonia gas dilutes the flammable gases

and oxygen in the gas phase. In the condensed phase, the phosphoric acid catalyzes the

dehydration of the polymer, promoting the formation of a protective char layer that insulates the

underlying material from heat and fuel.[13][14]

Diammonium Phosphate
(DAP)

Thermal
DecompositionHeat

Ammonia (NH₃)

Phosphoric Acid (H₃PO₄)
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Dilution of

Flammable Gases
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Dehydration

Protective
Char Layer

Thermal Insulation
& Fuel Barrier

Click to download full resolution via product page

Fire retardant mechanism of Diammonium Phosphate (DAP).

Ammonium Polyphosphate (APP)
Similar to DAP, APP acts in both the gas and condensed phases. It thermally decomposes to

produce ammonia and polyphosphoric acid. The polyphosphoric acid promotes char formation,

creating a barrier. The release of non-flammable gases like ammonia dilutes the fuel in the gas

phase.[15][16]
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Fire retardant mechanism of Ammonium Polyphosphate (APP).

Huntite and Hydromagnesite
These mineral fire retardants act primarily through endothermic decomposition. When heated,

they release water and carbon dioxide. This process absorbs heat, cooling the material, and

the released gases dilute the flammable vapors and oxygen in the surrounding atmosphere.

Huntite can also form a stable, insulating residue.[17][18][19]
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Fire retardant mechanism of Huntite and Hydromagnesite.

Expandable Graphite (EG)
Expandable graphite is an intumescent fire retardant. Upon heating, the layers of graphite

expand significantly, forming a thick, insulating char layer ("worm-like" structure). This layer
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acts as a physical barrier, preventing heat transfer to the polymer and limiting the release of

flammable gases.[8][20][21][22][23]
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Fire retardant mechanism of Expandable Graphite (EG).

Experimental Workflow
The general workflow for evaluating the fire retardancy of a material treated with a fire retardant

agent is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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